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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SJ000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein

(BMP) signaling pathway.[1][2] BMPs are a group of signaling molecules belonging to the

transforming growth factor-beta (TGF-β) superfamily, which play crucial roles in embryonic

development and tissue homeostasis. Activation of the BMP pathway by SJ000291942 leads to

the phosphorylation of downstream mediators, primarily SMAD1/5/8, and subsequent

regulation of target gene expression. This document provides detailed protocols for assessing

the in vitro and in vivo efficacy of SJ000291942.

Mechanism of Action: BMP Signaling Pathway
SJ000291942 activates the canonical BMP signaling pathway. This pathway is initiated by the

binding of BMP ligands to type II BMP receptors (BMPRII), which then recruit and

phosphorylate type I BMP receptors (BMPRI). The activated BMPRI, in turn, phosphorylates

the receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8. These

phosphorylated R-SMADs form a complex with the common mediator SMAD4 (Co-SMAD),

which then translocates to the nucleus to regulate the transcription of BMP target genes.
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Sample Preparation Western Blotting

Seed C33A-2D2 cells Treat with SJ000291942 (e.g., 25 µM for 1 hour) Lyse cells and quantify protein SDS-PAGE Transfer to PVDF membrane Block with 5% BSA Incubate with primary antibody
(anti-p-SMAD1/5/8 or anti-p-ERK1/2)

Incubate with HRP-conjugated
secondary antibody Detect with ECL substrate
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Assay Setup

Incubation & Observation

Collect freshly fertilized zebrafish embryos

Distribute embryos into 96-well plates

Add SJ000291942 at various concentrations

Incubate at 28.5°C

Observe and score phenotypes at 24 hours post-fertilization (hpf)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring
SJ000291942 Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2752707#techniques-for-measuring-sj000291942-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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